Cas no 38846-64-9 (2-Ethynylbenzaldehyde)

2-Ethynylbenzaldehyde structure

Product Name:2-Ethynylbenzaldehyde

CAS No:38846-64-9

MF:C₉H₆O

MW:130.143342494965

MDL:MFCD04039985

CID:304653

PubChem ID:24881289

Update Time:2025-04-19

2-Ethynylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde,2-ethynyl-
- 2-ETHYNYLBENZALDEHYDE
- C9H6O
- 2-ethynyl-benzaldehyde
- 2-FORMYLPHENYLACETYLENE
- benzaldehyde,2-ethynyl
- o-ethynylbenzaldehyde
- ortho-ethynylbenzaldehyde
- benzaldehyde, 2-ethynyl-
- ethynyl benzaldehyde
- ZEDSAJWVTKUHHK-UHFFFAOYSA-N
- VZ24533
- AB17472
- AK157709
- AB1007692
- X5270
- A824302
- 2-Ethynylbenzaldehyde
- MDL： MFCD04039985
- Inchi： 1S/C9H6O/c1-2-8-5-3-4-6-9(8)7-10/h1,3-7H
- InChI Key： ZEDSAJWVTKUHHK-UHFFFAOYSA-N
- SMILES： O=CC1C=CC=CC=1C#C

Computed Properties

Exact Mass: 130.04200
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 17.1
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Melting Point: 64-67 °C (lit.)
Boiling Point: 230.3°C at 760 mmHg
PSA: 17.07000
LogP: 1.48040

2-Ethynylbenzaldehyde Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Inert atmosphere,2-8°C

2-Ethynylbenzaldehyde Customs Data

HS CODE：2912299000
Customs Data：

China Customs Code:
2912299000

Overview:

2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Appearance of tetraformaldehyde

Summary:

2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2-Ethynylbenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E193142-5g	2-Ethynylbenzaldehyde	38846-64-9	96%	5g	¥558.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E193142-250mg	2-Ethynylbenzaldehyde	38846-64-9	96%	250mg	¥58.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E193142-25g	2-Ethynylbenzaldehyde	38846-64-9	96%	25g	¥2438.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E193142-1g	2-Ethynylbenzaldehyde	38846-64-9	96%	1g	¥121.90	2023-09-03
Alichem	A019142753-5g	2-Ethynylbenzaldehyde	38846-64-9	96%	5g	$214.20	2023-09-02
Alichem	A019142753-10g	2-Ethynylbenzaldehyde	38846-64-9	96%	10g	$356.40	2023-09-02
Alichem	A019142753-25g	2-Ethynylbenzaldehyde	38846-64-9	96%	25g	$712.80	2023-09-02
Chemenu	CM252657-5g	2-Ethynylbenzaldehyde	38846-64-9	95+%	5g	$196	2021-06-16
Chemenu	CM252657-10g	2-Ethynylbenzaldehyde	38846-64-9	95+%	10g	$337	2021-06-16
Chemenu	CM252657-25g	2-Ethynylbenzaldehyde	38846-64-9	95+%	25g	$673	2021-06-16

2-Ethynylbenzaldehyde Production Method

2-Ethynylbenzaldehyde Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:38846-64-9)2-ETHYNYLBENZALDEHYDE

Order Number:sfd11613

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:35

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:38846-64-9)2-Ethynylbenzaldehyde

Order Number:A824302

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:10

Price ($):164.0

Email:sales@amadischem.com